molecular formula C9H8N2 B8658021 3-Anilinoprop-2-enenitrile CAS No. 4818-39-7

3-Anilinoprop-2-enenitrile

Cat. No. B8658021
CAS RN: 4818-39-7
M. Wt: 144.17 g/mol
InChI Key: BIAWTEWJLFFLTI-UHFFFAOYSA-N
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Description

3-Anilinoprop-2-enenitrile is a useful research compound. Its molecular formula is C9H8N2 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Anilinoprop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Anilinoprop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

4818-39-7

Product Name

3-Anilinoprop-2-enenitrile

Molecular Formula

C9H8N2

Molecular Weight

144.17 g/mol

IUPAC Name

3-anilinoprop-2-enenitrile

InChI

InChI=1S/C9H8N2/c10-7-4-8-11-9-5-2-1-3-6-9/h1-6,8,11H

InChI Key

BIAWTEWJLFFLTI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC=CC#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 2-[3-(2-morpholin-4-ylethoxy)phenyl]acetonitrile (5.0 g) and N,N-diphenylformamidine (5.0 g, 25.5 mmol) in xylene (150 ml). was heated at 100° C. under a nitrogen atmosphere. After 3 h, the reaction mixture was cooled to room temperature and diluted with hexane to give 2-|3-(2-morpholin-4-ylethoxy)benzoyl[-3-phenylaminoacrylonitrile (5.0 g) as a solid.
Name
2-[3-(2-morpholin-4-ylethoxy)phenyl]acetonitrile
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

12.25 g (0.125 mol) of sulfuric acid in 30 ml of ethanol is added drop by drop, at 0° C., to a suspension of 32.5 g (0.25 mol) of sodium-3-hydroxyacrylonitrile and 32.6 g (0.35 mol) of aniline in 150 ml of ethanol, and the mixture is held at 25° C. for 5 h. After removal of the solid by filtration and withdrawal of the solvent, the product is dissolved with water, acidified with dilute sulfuric acid, and extracted with ether. After recrystallization of the concentrated ether extract from carbon tetrachloride, 24.3 g (67.6%) of 3-anilinoacrylonitrile is obtained.
Quantity
12.25 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
sodium 3-hydroxyacrylonitrile
Quantity
32.5 g
Type
reactant
Reaction Step Two
Quantity
32.6 g
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Two

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